Cas no 1805392-71-5 (4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1805392-71-5
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915510
• Update Time: 2025-05-24

4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-3-2(12)1-11-5(4(3)8)6(9)10/h1,6,12H
• InChI Key： LJIGTTDCAUWPRA-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine: A Comprehensive Overview

The compound 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine, with CAS No. 1805392-71-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, materials science, and environmental studies. This compound is characterized by its unique pyridine ring structure, which is substituted with a bromine atom at position 4, a difluoromethyl group at position 2, a fluorine atom at position 3, and a hydroxyl group at position 5. These substituents impart distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine in drug discovery. The presence of multiple halogen atoms (bromine and fluorine) enhances the molecule's lipophilicity and stability, which are crucial for drug candidates targeting specific biological pathways. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. The hydroxyl group at position 5 further facilitates hydrogen bonding, which can be exploited in designing drugs with improved bioavailability.

In the realm of materials science, this compound has been investigated for its potential as a building block in the construction of advanced materials. The pyridine ring's aromaticity and the electron-withdrawing effects of the substituents make it suitable for applications in organic electronics. For example, studies have shown that derivatives of this compound can be used to create high-performance organic semiconductors, which are essential for next-generation electronic devices such as flexible displays and sensors.

The environmental impact of 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine has also been a topic of recent research. Given its complex structure and halogen content, understanding its degradation pathways is critical for assessing its environmental fate. Studies have demonstrated that this compound undergoes slow degradation under aerobic conditions, primarily through hydroxylation and subsequent cleavage of the pyridine ring. These findings underscore the importance of proper waste management practices to minimize its ecological footprint.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically begins with the bromination of a pyridine derivative followed by successive substitutions to introduce the difluoromethyl and fluorine groups. The hydroxylation step is often achieved through oxidation reactions or enzymatic processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production while maintaining high purity levels.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.